2-(1-methyl-1H-indol-2-yl)-N-(3,4,5-trimethoxyphenyl)thiazole-4-carboxamide

• IUPAC Name: 2-(1-methylindol-2-yl)-N-(3,4,5-trimethoxyphenyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C22H21N3O4S/c1-25-16-8-6-5-7-13(16)9-17(25)22-24-15(12-30-22)21(26)23-14-10-18(27-2)20(29-4)19(11-14)28-3/h5-12H,1-4H3,(H,23,26)
• InChI Key: VUBFALQIZQOYRU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C=C1C3=NC(=CS3)C(=O)NC4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C22H21N3O4S
• Molecular Weight: 423.5 g/mol

Description

2-(1-methyl-1H-indol-2-yl)-N-(3,4,5-trimethoxyphenyl)thiazole-4-carboxamide, also known as MTITC, is a synthetic compound that has gained attention in the scientific community due to its potential applications in cancer research. MTITC is a thiazole derivative that has been shown to exhibit potent antitumor activity in vitro and in vivo.

Scientific Research Applications

Pharmacokinetics and Metabolism

• The study of the disposition and metabolism of compounds, especially those with potential therapeutic applications, is crucial. For example, the pharmacokinetics and metabolic patterns of various thiazole compounds, as well as other structurally related molecules, have been thoroughly investigated in both preclinical and clinical settings. These studies help in understanding how these compounds are absorbed, distributed, metabolized, and excreted in the body, providing insights into their safety and efficacy profiles (Renzulli et al., 2011).

Potential Therapeutic Uses

• Research on compounds with complex molecular structures, including those with thiazole and indole moieties, often explores their therapeutic potential. For instance, studies on novel anticonvulsant agents related to lidocaine, including those incorporating isoxazolecarboxamide, provide valuable data on their pharmacological effects and potential uses in treating various conditions (Martin et al., 1997).

Toxicological Studies

• Understanding the toxicological profile of chemical compounds is essential for assessing their safety. Investigations into the metabolic pathways and potential toxic effects of various compounds, including those structurally similar to the query compound, contribute to the development of safer pharmaceuticals and chemicals (Schettgen et al., 2021).

Diagnostic and Biomarker Research

• Compounds with specific structural features may also play roles in diagnostic applications or as biomarkers for monitoring exposure to environmental or pharmaceutical agents. Studies have explored the detection and quantification of metabolites in biological samples, aiding in the assessment of exposure and potential health impacts (Logue et al., 2009).